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Introduction

N-carbamoylaspartic acid is a critical intermediate in the de novo pyrimidine biosynthesis
pathway.[1][2] It is synthesized from carbamoyl phosphate and L-aspartate in a reaction
catalyzed by the allosteric enzyme Aspartate Transcarbamoylase (ATCase), also known as
aspartate carbamoyltransferase.[3][4][5] This reaction represents the committed step in
pyrimidine synthesis, making ATCase a key regulatory point in the pathway and an attractive
target for therapeutic intervention.[2][5] While most kinetic studies focus on the forward
reaction, the reverse reaction, utilizing N-carbamoylaspartic acid as a substrate, provides
valuable insights into the enzyme's catalytic mechanism and T-state kinetics.[6]

These application notes provide detailed protocols for utilizing N-carbamoylaspartic acid as a
substrate in kinetic studies of ATCase, particularly focusing on the reverse reaction.

Signaling and Metabolic Pathway

N-carbamoylaspartic acid is a key intermediate in the de novo pyrimidine biosynthesis
pathway, which leads to the synthesis of pyrimidine nucleotides essential for DNA and RNA
synthesis.[2] The central enzyme in this context is Aspartate Transcarbamoylase (ATCase).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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